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Compound of Interest

Compound Name: 1,2-Ethanediol, dipropanoate

Cat. No.: B086415

An In-depth Technical Guide to the Physical Properties of 1,2-Ethanediol, dipropanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Ethanediol, dipropanoate (CAS No. 123-80-8), also known as ethylene glycol
dipropionate, is an ester with applications as a plasticizer.[1][2][3] A thorough understanding of
its physical properties is essential for its application in research, development, and
manufacturing. This guide provides a comprehensive overview of these properties, detailed
experimental protocols for their determination, and a visualization of its synthesis pathway.

Core Physical and Chemical Properties

1,2-Ethanediol, dipropanoate is a combustible liquid that is slightly soluble in water.[1][2][3] It
is classified as a flammable liquid and should be handled with appropriate safety precautions.

[4]

Data Summary

The quantitative physical properties of 1,2-Ethanediol, dipropanoate are summarized in the
table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b086415?utm_src=pdf-interest
https://www.benchchem.com/product/b086415?utm_src=pdf-body
https://www.benchchem.com/product/b086415?utm_src=pdf-body
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://wap.guidechem.com/encyclopedia/1-2-ethanediol-dipropanoate-dic75455.html
https://www.benchchem.com/product/b086415?utm_src=pdf-body
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://wap.guidechem.com/encyclopedia/1-2-ethanediol-dipropanoate-dic75455.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethylene-glycol-dipropionate
https://www.benchchem.com/product/b086415?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Unit Source(s)

Identifiers

2-propanoyloxyethyl

IUPAC Name - [4]
propanoate

CAS Number 123-80-8 - [31[5][6]

Molecular Formula CsH1404 - [31[5][6]
UMNVUZRZKPVECS-

InChlKey - [51[6]

UHFFFAOYSA-N

Molecular Properties

Molecular Weight 174.19 g/mol [3]
174.1944 g/mol [5][6]
Exact Mass 174.08920892 Da [4]

Physical Properties

Physical State Liquid - [1112][3]
Boiling Point 211-212 °C [718]
Density 1.045 - 1.05 g/mL [11[7]
Solubility in Water 16.51 (at 25 °C) g/L [3]
Flash Point < 60.5 (< 141) °C (°F) [1]

Calculated Properties

Melting Point 51.09 (324.24) °C (K) [9]
Octanol/Water

Partition Coefficient 0.893 - [9]
(LogP)

Synthesis Pathway
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1,2-Ethanediol, dipropanoate is synthesized via the esterification of 1,2-Ethanediol (ethylene
glycol) with propanoic acid. This reaction typically proceeds in two consecutive steps, first
forming the monoester and then the diester, often catalyzed by an acid.

Caption: Synthesis of 1,2-Ethanediol, dipropanoate via esterification.

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of liquid esters like 1,2-Ethanediol, dipropanoate.

Density Determination

The density of a liquid can be accurately measured using several established techniques.[10]
e Protocol 1: Pycnometry (ASTM D1480, ASTM D1217)

o Calibration: Calibrate a Bingham pycnometer of a known volume using a reference liquid
with a well-documented density (e.g., distilled water).

o Sample Preparation: Ensure the sample of 1,2-Ethanediol, dipropanoate is free of air
bubbles and impurities.

o Measurement: a. Weigh the empty, clean, and dry pycnometer. b. Fill the pycnometer with
the sample, taking care to avoid bubbles. c. Place the filled pycnometer in a constant-
temperature bath (e.g., 25.0 £ 0.01 °C) until thermal equilibrium is reached.[1] d. Adjust
the liquid volume to the pycnometer's calibration mark. e. Remove the pycnometer from
the bath, allow it to return to room temperature, and weigh it.

o Calculation: Calculate the density by dividing the mass of the sample by the calibrated
volume of the pycnometer, applying a correction for air buoyancy.[1]

e Protocol 2: Oscillating U-tube Densitometer (ASTM D4052)

o Calibration: Calibrate the instrument using certified density standards or dry air and
distilled water.

o Measurement: Inject approximately 1 mL of the liquid sample into the oscillating U-tube.[1]
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o Analysis: The instrument measures the change in the frequency of oscillation of the tube
when filled with the sample. This frequency is directly related to the density of the liquid.
The instrument's software automatically calculates and displays the density at the
measurement temperature.[1]

Boiling Point Determination

The boiling point is a critical indicator of purity. The Thiele tube method is a common and
effective technique that requires a small sample volume.[11]

e Protocol: Thiele Tube Method

o Sample Preparation: a. Place a small amount (less than 0.5 mL) of 1,2-Ethanediol,
dipropanoate into a small test tube (fusion tube).[11] b. Take a capillary tube sealed at
one end and place it, open-end down, into the fusion tube containing the sample.

o Apparatus Setup: a. Attach the fusion tube assembly to a thermometer using a rubber
band or wire, ensuring the sample is level with the thermometer bulb. b. Clamp the
thermometer and immerse the assembly in a Thiele tube filled with a high-boiling point oil
(e.g., mineral oil), ensuring the sample is below the oil level.

o Measurement: a. Heat the side arm of the Thiele tube gently with a Bunsen burner. The
design of the tube promotes even heat circulation.[12][13] b. As the temperature rises, air
trapped in the capillary tube will escape. Upon reaching the boiling point, a rapid and
continuous stream of bubbles will emerge from the capillary tip.[11] c. Remove the heat
source and allow the apparatus to cool slowly. d. Record the temperature at the precise
moment the stream of bubbles stops and the liquid is drawn back into the capillary tube.
This temperature is the boiling point of the sample.[11]

o Pressure Correction: Record the atmospheric pressure at the time of the measurement. If
the pressure is not 760 mmHg, a correction may be necessary for highly accurate work.

Melting Point Determination

While 1,2-Ethanediol, dipropanoate is a liquid at room temperature, its melting point can be
determined if it is first solidified. The capillary method is standard for organic compounds.[2]
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e Protocol: Capillary Method (Mel-Temp Apparatus)

o Sample Preparation: a. Solidify the sample by cooling it below its expected melting point
(calculated as ~51 °C). b. Finely powder a small amount of the solidified sample. c. Press
the open end of a capillary tube into the powder to pack a small amount (2-3 mm height)
into the sealed end.[14]

o Measurement: a. Place the capillary tube into the heating block of a Mel-Temp apparatus.
[15] b. Heat the block rapidly to a temperature approximately 15-20 °C below the expected
melting point. c. Decrease the heating rate to about 1-2 °C per minute to ensure accurate
observation.[15] d. Observe the sample through the magnifying eyepiece. e. Record the
temperature at which the first droplet of liquid appears (T1) and the temperature at which
the entire sample becomes a clear liquid (T2). The melting point is reported as the range
T1-T2. For a pure compound, this range is typically narrow (0.5-1.0 °C).[12][15]

Solubility Determination

The solubility of an ester in water can be determined quantitatively. For slightly soluble
substances, establishing equilibrium and analyzing the concentration of the saturated solution
is key.

o Protocol: Shake-Flask Method (OECD Guideline 105)

o Equilibrium Setup: a. Add an excess amount of 1,2-Ethanediol, dipropanoate to a known
volume of distilled water in a flask. b. Seal the flask and agitate it in a constant-
temperature water bath (e.g., 25 °C) for a prolonged period (e.g., 24-48 hours) to ensure
equilibrium is reached. A preliminary test can determine the time required to reach

saturation.

o Phase Separation: a. After agitation, allow the mixture to stand undisturbed at the same
constant temperature to allow for the separation of undissolved ester. b. Centrifugation
may be required to fully separate the aqueous phase from any dispersed micro-droplets of
the ester.

o Analysis of Aqueous Phase: a. Carefully extract a known volume of the clear, saturated
agueous phase. b. Determine the concentration of the dissolved ester in the aqueous
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sample. Gas chromatography (GC) is a suitable analytical method for this purpose, given
its volatility.

o Calculation: The solubility is expressed as the mass of the solute per volume (or mass) of
the solvent (e.g., g/L).

» Note on Water Content Analysis: For determining the small amount of water that might
dissolve in the ester phase, Karl Fischer titration is the standard method.[16] This technique
is highly sensitive and specific to water.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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